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Compound of Interest

Compound Name:
4-Bromo-3-fluoro-N-methyl-2-

nitroaniline

Cat. No.: B1381703 Get Quote

An In-depth Technical Guide on the Molecular Weight of 4-Bromo-3-fluoro-N-methyl-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the molecular weight of the chemical compound 4-
Bromo-3-fluoro-N-methyl-2-nitroaniline. The determination of an accurate molecular weight

is a foundational step in chemical research and drug development, essential for stoichiometric

calculations, analytical characterization, and ensuring the purity of synthesized compounds.

Chemical Identity and Molecular Formula
4-Bromo-3-fluoro-N-methyl-2-nitroaniline is a substituted aniline derivative. Its structure

consists of a benzene ring functionalized with four different groups: a bromo group, a fluoro

group, a methylamino group, and a nitro group. The systematic name defines the precise

location of each substituent, which is crucial for determining its exact elemental composition.

Based on its nomenclature, the molecular formula is derived as C₇H₆BrFN₂O₂.

Calculation of Molecular Weight
The molecular weight (MW) of a compound is calculated by summing the atomic weights of its

constituent atoms. The calculation relies on the molecular formula and the standard atomic
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weights of each element, which represent a weighted average of the masses of their naturally

occurring isotopes.

Experimental Protocol: Molecular Weight Determination
from Formula
The standard method for calculating the molecular weight from a known chemical formula is as

follows:

Identify the Molecular Formula: Determine the exact number of atoms of each element in the

molecule. For 4-Bromo-3-fluoro-N-methyl-2-nitroaniline, the formula is C₇H₆BrFN₂O₂.

Obtain Standard Atomic Weights: Use the standard atomic weights for each element as

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Bromine (Br): 79.904 u

Fluorine (F): 18.998 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Calculate Total Mass for Each Element: Multiply the number of atoms of each element by its

atomic weight.

Sum the Masses: Add the total masses of all elements to arrive at the final molecular weight

of the compound. The unit is typically expressed in grams per mole ( g/mol ).

Data Presentation: Elemental Composition and
Molecular Weight
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The following table summarizes the quantitative data used to determine the molecular weight of

4-Bromo-3-fluoro-N-methyl-2-nitroaniline.

Element Symbol Atom Count
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Bromine Br 1 79.904 79.904

Fluorine F 1 18.998 18.998

Nitrogen N 2 14.007 28.014

Oxygen O 2 15.999 31.998

Total C₇H₆BrFN₂O₂ 19 249.039

The calculated molecular weight for 4-Bromo-3-fluoro-N-methyl-2-nitroaniline is 249.04

g/mol .

Visualization of Molecular Weight Calculation
The logical workflow for calculating the molecular weight from the compound's elemental

composition is illustrated in the diagram below.
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4-Bromo-3-fluoro-N-methyl-2-nitroaniline
Molecular Formula: C₇H₆BrFN₂O₂

Carbon (C)
7 atoms × 12.011 g/mol

Hydrogen (H)
6 atoms × 1.008 g/mol

Bromine (Br)
1 atom × 79.904 g/mol

Fluorine (F)
1 atom × 18.998 g/mol

Nitrogen (N)
2 atoms × 14.007 g/mol

Oxygen (O)
2 atoms × 15.999 g/mol

Σ (Sum of Atomic Masses)

Molecular Weight:
249.04 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

To cite this document: BenchChem. [4-Bromo-3-fluoro-N-methyl-2-nitroaniline molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381703#4-bromo-3-fluoro-n-methyl-2-nitroaniline-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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